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Compound of Interest

Compound Name:
3,5-Dimethyl-4-methoxybenzoic

acid

Cat. No.: B181661 Get Quote

An In-Depth Technical Guide on 3,5-Dimethyl-4-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,

experimental protocols, and relevant biological pathways associated with 3,5-Dimethyl-4-
methoxybenzoic acid. The data and methodologies presented are intended to support

research and development activities involving this compound.

Core Physicochemical Properties
3,5-Dimethyl-4-methoxybenzoic acid, also known as 3,5-Dimethyl-p-anisic acid, is a

substituted benzoic acid derivative.[1] Its core quantitative data are summarized below.
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Property Value References

Molecular Formula C₁₀H₁₂O₃ [1][2][3]

Molecular Weight 180.20 g/mol [1]

CAS Number 21553-46-8 [1][2][3]

EC Number 244-441-9 [1]

Melting Point 191-195 °C

IUPAC Name
4-methoxy-3,5-

dimethylbenzoic acid
[1][3]

SMILES COc1c(C)cc(cc1C)C(O)=O

InChI Key
WXVQURJGDUNJCS-

UHFFFAOYSA-N
[3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of benzoic acid derivatives are crucial

for reproducible research. The following sections provide example protocols that can be

adapted for 3,5-Dimethyl-4-methoxybenzoic acid.

Synthesis Protocol: Electrophilic Bromination of 4-
Methoxybenzoic Acid
This protocol describes the synthesis of a related compound, 3,5-Dibromo-4-methoxybenzoic

acid, from 4-methoxybenzoic acid. It illustrates a common electrophilic substitution reaction on

a similar scaffold.[4]

Materials:

4-methoxybenzoic acid

Glacial acetic acid

Bromine
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Anhydrous iron(III) bromide (FeBr₃)

10% Sodium thiosulfate solution

Ethanol

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 4-

methoxybenzoic acid (1.0 equivalent) in glacial acetic acid.[4]

Add a catalytic amount of anhydrous iron(III) bromide (FeBr₃).[4]

From the dropping funnel, add a solution of bromine (2.2 equivalents) in glacial acetic acid

dropwise to the reaction mixture while stirring at room temperature.[4]

After the addition is complete, heat the mixture to reflux for 4-6 hours. Monitor the reaction's

progress using Thin Layer Chromatography (TLC).[4]

Once the reaction is complete, cool the mixture to room temperature and pour it into cold

water.[4]

Quench excess bromine by adding a 10% sodium thiosulfate solution until the orange color

dissipates.[4]

Collect the resulting precipitate by vacuum filtration and wash it with cold water.[4]

Purify the crude product by recrystallizing from a minimal amount of hot ethanol. Allow the

solution to cool to crystallize, then collect the pure crystals by vacuum filtration.[4]

Dry the final product under a vacuum.[4]

Analytical Protocol: Purity Assessment by Acid-Base
Titration
Acid-base titration is a straightforward and cost-effective method for determining the purity of a

bulk acidic compound like 3,5-Dimethyl-4-methoxybenzoic acid.[5]
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Materials:

3,5-Dimethyl-4-methoxybenzoic acid sample

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Ethanol (neutralized)

Phenolphthalein indicator

Procedure:

Accurately weigh approximately 200-300 mg of the 3,5-Dimethyl-4-methoxybenzoic acid
sample.[5]

Dissolve the sample in 50 mL of neutralized ethanol.[5]

Add 2-3 drops of phenolphthalein indicator to the solution.[5]

Titrate the solution with a standardized 0.1 M NaOH solution until a persistent faint pink color

is observed, indicating the endpoint.[5]

Record the volume of the NaOH titrant used.

Calculate the assay content based on the molecular weight of the analyte and the volume

and concentration of the titrant.

Signaling Pathways and Workflows
Visualizing complex biological pathways and experimental procedures is essential for clarity

and understanding. Derivatives of methoxybenzoic acid have been noted for their biological

activities, including potential anticancer effects through the inhibition of cell survival pathways.

[6]
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Synthesis Workup & Purification Analysis & Characterization

Starting Materials
(e.g., 4-methoxybenzoic acid)

Chemical Reaction
(e.g., Electrophilic Substitution)

 Reagents
(Br₂, FeBr₃) QuenchingCrude Product Filtration Recrystallization Final Filtration Drying Pure Product Purity (Titration, HPLC)

Structure (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for chemical synthesis, purification, and analysis.
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Caption: Inhibition of the Akt/NF-κB cell survival pathway by a methoxybenzoic acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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